A Technical Guide to the Fundamental Properties of (Z)-6-Dodecen-gamma-lactone
A Technical Guide to the Fundamental Properties of (Z)-6-Dodecen-gamma-lactone
Disclaimer: No publicly available scientific data could be located for "Gamma-6Z-Dodecenolactone-d2". The following information pertains to the non-deuterated analogue, (Z)-6-Dodecen-gamma-lactone. The "-d2" designation typically indicates the presence of two deuterium (B1214612) atoms, which would slightly alter the molecular weight and could be used in metabolic or mechanistic studies. However, without information on the specific location of the deuterium atoms, a detailed analysis of the deuterated compound is not possible.
This technical guide provides a comprehensive overview of the core properties of (Z)-6-Dodecen-gamma-lactone, tailored for researchers, scientists, and professionals in drug development. The document covers the fundamental chemical and physical properties, general synthesis methodologies, and known biological activities of this and related gamma-lactones.
Fundamental Properties of (Z)-6-Dodecen-gamma-lactone
(Z)-6-Dodecen-gamma-lactone, also known as (Z)-6-dodecen-4-olide, is a naturally occurring volatile organic compound. It is found in some dairy products and is also secreted as a pheromone by certain animals.[1] It possesses a characteristic creamy, cheesy, and fatty aroma with fruity and floral undertones.[1]
Below is a summary of its key physical and chemical properties.
| Property | Value | Reference |
| Molecular Formula | C₁₂H₂₀O₂ | [2][3] |
| Molecular Weight | 196.29 g/mol | [2][3] |
| IUPAC Name | 5-[(Z)-oct-2-en-1-yl]oxolan-2-one | [1] |
| Synonyms | (Z)-6-Dodecen-4-olide, cis-6-Dodecen-4-olide | [1][4] |
| Appearance | Colorless to yellow clear liquid (estimated) | [5] |
| Density | 1.0 ± 0.1 g/cm³ | [1] |
| Boiling Point | Estimated 311.2 ± 11.0 °C | [1] |
| Flash Point | > 100 °C | [5] |
| Solubility in Water | Estimated 15.6 - 64.9 mg/L | [1] |
| XLogP3-AA | 3.6 | [2] |
| Topological Polar Surface Area | 26.3 Ų | [2] |
| Hydrogen Bond Donor Count | 0 | [2] |
| Hydrogen Bond Acceptor Count | 2 | [2] |
| Rotatable Bond Count | 7 | [2] |
Synthesis of Gamma-Lactones: Experimental Protocols
General Synthetic Approaches:
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Lactonization of Hydroxyalkenoic Acids: A common method involves the cyclization of a corresponding 4-hydroxyalkenoic acid. This can be achieved through alkaline hydrolysis of a 4-hydroxy-(2E)-alkenoate followed by acid treatment and lactonization, for example, using 2,4,6-trichlorobenzoyl chloride in pyridine.[6][7]
-
Palladium-Catalyzed Synthesis: A one-step synthesis of γ-lactones from homoallylic alcohols can be achieved using palladium catalysis.[8]
-
Biocatalytic Synthesis: Enzymatic methods, such as Baeyer-Villiger oxidations of cyclic ketones or oxidative lactonization of diols, offer stereoselective routes to chiral lactones.[9]
Generalized Experimental Protocol for Lactonization:
The following is a generalized protocol for the synthesis of a gamma-lactone from a γ,δ-unsaturated ester, based on a chemoenzymatic approach.[10]
-
Epoxidation and Lactonization: The starting γ,δ-unsaturated ester is dissolved in a suitable solvent such as chloroform.
-
An epoxidizing agent, for example, meta-chloroperoxybenzoic acid (m-CPBA), is added to the solution.
-
A catalytic amount of a strong acid, such as trifluoroacetic acid, is added to facilitate the lactonization.[10]
-
The reaction mixture is stirred at room temperature for a specified period (e.g., 24 hours).[10]
-
Work-up: The reaction mixture is diluted with the solvent and washed successively with solutions of sodium bisulfite (to quench excess m-CPBA), sodium bicarbonate (to neutralize the acid), and brine.
-
The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure.
-
Purification: The crude product is purified by column chromatography to yield the desired gamma-lactone.
Biological Activity and Signaling Pathways
Specific studies on the biological activity and signaling pathways of (Z)-6-Dodecen-gamma-lactone are limited. However, the broader class of gamma-lactones is known to exhibit a wide range of biological effects.
Pheromonal Activity: (Z)-6-Dodecen-4-olide acts as a pheromone in the Columbian black-tailed deer, where it is secreted in the urine and is involved in olfactory communication.[1] It is also found in the glandular secretions of other antelope species, suggesting a role in signaling dominance, sex, and health status.[1]
General Biological Activities of Gamma-Lactones:
-
Antimicrobial and Antifungal Activity: Many gamma-lactones have demonstrated antimicrobial and antifungal properties. For instance, α-methylene-γ-lactones have been shown to inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli, and fungi like Aspergillus niger and Saccharomyces cerevisiae.[11] The antimicrobial effects of some γ-lactones tend to increase with the length of their side chain.[12]
-
Cytotoxic and Anticancer Activity: Certain terpenoid lactones are known for their cytotoxicity against various cancer cell lines.[13] Some γ-lactam (a related class of compounds) derivatives have also shown potential in medicinal chemistry.[14]
-
Anti-inflammatory Activity: Sesquiterpene lactones are reported to have anti-inflammatory properties.[15]
-
Structure-Activity Relationship: For some sesquiterpene lactones, the presence of an α-methylene-γ-lactone moiety is crucial for their biological activity, such as the stimulation of mast cell degranulation.[16] Alkylation of this group can significantly reduce the compound's activity.[16]
As no specific signaling pathways for (Z)-6-Dodecen-gamma-lactone have been elucidated, a diagram illustrating a key structure-activity relationship for some bioactive lactones is provided below.
References
- 1. (Z)-6-Dodecen-4-olide - Wikipedia [en.wikipedia.org]
- 2. (Z)-6-Dodecen-gamma-lactone | C12H20O2 | CID 129829806 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. 6-Dodecenyl-γ-lactone [webbook.nist.gov]
- 4. 6-Dodecenyl-«gamma»-lactone (CAS 15456-69-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
- 5. (Z)-dairy lactone, 18679-18-0 [thegoodscentscompany.com]
- 6. Synthesis of γ- and δ-Lactone Natural Products by Employing a trans–cis Isomerization/Lactonization Strategy [jstage.jst.go.jp]
- 7. Synthesis of γ- and δ-lactone natural products by employing a trans-cis isomerization/lactonization strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Lactone synthesis [organic-chemistry.org]
- 9. Biocatalytic synthesis of lactones and lactams - PMC [pmc.ncbi.nlm.nih.gov]
- 10. mdpi.com [mdpi.com]
- 11. Synthesis and biological activity of alpha-methylene-gamma-lactones as new aroma chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. researchgate.net [researchgate.net]
- 13. Biological Activity of Selected Natural and Synthetic Terpenoid Lactones [mdpi.com]
- 14. Biologically active γ-lactams: synthesis and natural sources - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
- 15. Sesquiterpene Lactones: A Review of Biological Activities -Journal of Life Science | Korea Science [koreascience.kr]
- 16. Considerations of the structure of sesquiterpene lactones on biological activity: influence of the alpha-methylene-gamma-lactone moiety on mast cell degranulation - PubMed [pubmed.ncbi.nlm.nih.gov]
